Cas no 153085-12-2 (3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl-)

• Product Name: 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl-
• CAS No: 153085-12-2
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• MDL: MFCD30730450
• CID: 1326710
• PubChem ID: 10997657
• Update Time: 2025-11-02

3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl-
• 4-ethoxy-1,1,1-trifluoro-3-methylbut-3-en-2-one
• 121781-56-4
• 153085-12-2
• EN300-128598
• (E)-4-Ethoxy-1,1,1-trifluoro-3-methylbut-3-en-2-one
• MFCD30730450
• G27608
• (3E)-4-Ethoxy-1,1,1-trifluoro-3-methylbut-3-en-2-one
• SCHEMBL3480828
• 1,1,1-Trifluoro-4-ethoxy-3-methyl-3-buten-2-one
• STL588184
• AKOS040891049
• (3E)-4-ethoxy-1,1,1-trifluoro-3-methylbut-3-en-2-one, E
• EN300-321087

• MDL： MFCD30730450
• Inchi： 1S/C7H9F3O2/c1-3-12-4-5(2)6(11)7(8,9)10/h4H,3H2,1-2H3/b5-4+
• InChI Key： MDSDQULKLSBZHK-SNAWJCMRSA-N
• SMILES： FC(C(/C(/C)=C/OCC)=O)(F)F

Computed Properties

• Exact Mass: 182.05547
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl-

Exploring 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl- (CAS No. 153085-12-2): Properties, Applications, and Market Insights

3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl- (CAS No. 153085-12-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, characterized by its unique trifluoromethyl and ethoxy functional groups, plays a pivotal role in modern chemical research and industrial applications. Its molecular structure, C8H11F3O2, offers a blend of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The chemical properties of 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl- include a molecular weight of 196.17 g/mol and a boiling point that varies depending on the surrounding pressure. Its solubility in organic solvents like ethanol, acetone, and dichloromethane makes it highly versatile for laboratory and industrial processes. Researchers often highlight its role in fluorinated compound synthesis, a growing area of interest due to the enhanced stability and bioavailability that fluorine atoms impart to molecules.

One of the most compelling applications of 153085-12-2 lies in the pharmaceutical industry. The compound serves as a key intermediate in the synthesis of trifluoromethylated drugs, which are increasingly prevalent in treatments for conditions such as inflammation, cancer, and central nervous system disorders. The trifluoromethyl group, in particular, is known to improve metabolic stability and membrane permeability, making it a sought-after feature in drug design. Recent studies have explored its potential in targeted drug delivery systems, aligning with the current trend toward personalized medicine.

In the agrochemical sector, 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl- is utilized in the development of novel pesticides and herbicides. The compound's ability to act as a building block for fluorinated agrochemicals has positioned it as a critical component in sustainable farming solutions. With the global push toward reducing environmental impact, the demand for eco-friendly fluorinated compounds has surged, further driving research into this chemical's applications.

The market dynamics surrounding CAS No. 153085-12-2 reflect its growing importance. Analysts note an upward trend in its procurement by pharmaceutical and agrochemical manufacturers, particularly in regions like North America, Europe, and Asia-Pacific. The compound's niche yet expanding role in high-value chemical synthesis has led to increased investments in production scalability. Additionally, advancements in green chemistry have prompted innovations in its synthesis, reducing waste and improving yield efficiency.

From a research perspective, 4-ethoxy-1,1,1-trifluoro-3-methyl-3-buten-2-one is frequently studied for its reactivity in cross-coupling reactions and cycloadditions. Its utility in constructing complex molecular architectures has made it a staple in academic and industrial labs alike. Recent publications have explored its use in catalyzed transformations, a hot topic in synthetic organic chemistry. The compound's compatibility with various catalysts, including palladium and nickel-based systems, underscores its versatility.

Environmental and safety considerations are also paramount when handling 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl-. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as cool, dry environments away from oxidizing agents—are recommended to maintain its stability. Researchers emphasize the importance of safe handling protocols to mitigate any potential risks during laboratory or industrial use.

Looking ahead, the future of 153085-12-2 appears promising, with ongoing investigations into its potential applications in material science and nanotechnology. Its incorporation into polymer matrices and coatings is an area of active exploration, driven by the need for advanced materials with tailored properties. Furthermore, the rise of AI-driven chemical discovery has accelerated the identification of new roles for this compound, aligning with the broader trend of digital transformation in chemistry.

In summary, 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-3-methyl- (CAS No. 153085-12-2) stands as a multifaceted chemical with far-reaching implications across multiple industries. Its unique structural features, coupled with its adaptability in synthesis, make it a cornerstone of modern chemical innovation. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial advancements.